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Compound of Interest

Compound Name: Clovoxamine

Cat. No.: B1669253 Get Quote

Disclaimer: Specific disposal guidelines for Clovoxamine, an investigational antidepressant

that was never marketed, are not readily available from regulatory agencies. The following

procedures are based on general best practices for the disposal of non-hazardous

pharmaceutical waste in a laboratory setting and information available for the structurally

related compound, fluvoxamine. Researchers must always consult their institution's

environmental health and safety (EHS) department for specific guidance and to ensure

compliance with local, state, and federal regulations.

Clovoxamine is a serotonin-norepinephrine reuptake inhibitor (SNRI) that is structurally related

to fluvoxamine. While it is not listed as a P- or U-listed hazardous waste by the Environmental

Protection Agency (EPA), proper disposal is crucial to prevent environmental contamination

and ensure workplace safety.

Recommended Disposal Procedures
For laboratory quantities of Clovoxamine, the primary recommendation is to utilize a licensed

hazardous waste disposal company or a pharmaceutical take-back program. If these options

are not available, the following steps for in-lab disposal of non-hazardous pharmaceutical

waste should be followed.

Step-by-Step In-Lab Disposal Protocol:

Consult Institutional EHS: Before proceeding, review your organization's specific protocols

for chemical waste disposal. Your EHS department can provide guidance on appropriate
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waste streams and documentation.

Personal Protective Equipment (PPE): At a minimum, wear standard laboratory PPE,

including safety glasses, a lab coat, and nitrile gloves.

Deactivation (if permissible by EHS):

Note: This step should only be performed if approved by your institution's EHS.

A common method for the deactivation of many pharmaceuticals is through chemical

degradation. However, without specific data for Clovoxamine, a general approach is to

dissolve the compound in a suitable solvent and treat it with a chemical agent that can

break down the active pharmaceutical ingredient. A potential method could involve

dissolving in an organic solvent and treatment with a strong oxidizing agent. It is critical to

perform this in a certified chemical fume hood.

Disposal as Non-Hazardous Waste:

If a take-back program or hazardous waste vendor is not an option, and the material is not

classified as hazardous, it may be permissible to dispose of it in the regular trash after

rendering it unusable.

Do not pour Clovoxamine down the drain.

To dispose of in the trash, first, remove the Clovoxamine from its original container.

Mix the Clovoxamine with an unpalatable substance such as used coffee grounds, cat

litter, or dirt.[1] This prevents accidental ingestion by humans or animals.

Place the mixture in a sealed container, such as a plastic bag or a sealable container, to

prevent leakage.[1]

Dispose of the sealed container in the municipal solid waste.

Empty Container Disposal:

Thoroughly rinse the empty Clovoxamine container with a suitable solvent (e.g., ethanol

or methanol) three times.
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Collect the rinsate for proper chemical waste disposal through your institution's EHS

program.

Deface or remove all labels from the empty container to protect confidential information.

Dispose of the clean, empty container in the appropriate recycling or trash receptacle as

advised by your EHS department.

Data on Structurally Similar Compound:
Fluvoxamine Maleate
Due to the lack of specific data for Clovoxamine, the following information for the structurally

related compound, fluvoxamine maleate, is provided for reference. This information is sourced

from available Safety Data Sheets (SDS).

Property Value

Chemical Formula C15H21F3N2O2 · C4H4O4

Appearance White to off-white crystalline powder

Solubility Sparingly soluble in water

Health Hazards
Harmful if swallowed. Causes serious eye

irritation.

Environmental Hazards Very toxic to aquatic life with long-lasting effects.

Clovoxamine Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Clovoxamine in a laboratory setting.
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Caption: Clovoxamine Disposal Decision Tree

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1669253?utm_src=pdf-body-img
https://www.benchchem.com/product/b1669253?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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